N-[(3-methylthiophen-2-yl)methyl]butan-2-amine

• IUPAC Name: N-[(3-methylthiophen-2-yl)methyl]butan-2-amine
• InChI: InChI=1S/C10H17NS/c1-4-9(3)11-7-10-8(2)5-6-12-10/h5-6,9,11H,4,7H2,1-3H3
• InChI Key: NUDFKGPGTCEWRP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=C(C=CS1)C
• Molecular Formula: C10H17NS
• DSSTOX Substance ID: DTXSID80405897
• Molecular Weight: 183.32 g/mol
• CAS RN: 869942-29-0

Description

“N-[(3-methylthiophen-2-yl)methyl]butan-2-amine” is a chemical compound that has been mentioned in various contexts in the scientific literature. It is related to “methyl[(3-methylthiophen-2-yl)methyl]amine hydrochloride”, which has a CAS Number of 860710-37-8 and a molecular weight of 177.7. Another related compound is “(2-methylpropyl)[(3-methylthiophen-2-yl)methyl]amine” with a CAS Number of 869942-30-3 and a molecular weight of 183.32.

Molecular Structure Analysis

The molecular structure of “this compound” can be inferred from its IUPAC name and related compounds. For instance, “methyl[(3-methylthiophen-2-yl)methyl]amine hydrochloride” has an InChI Code of 1S/C7H11NS.ClH/c1-6-3-4-9-7(6)5-8-2;/h3-4,8H,5H2,1-2H3;1H. Similarly, “(2-methylpropyl)[(3-methylthiophen-2-yl)methyl]amine” has an InChI Code of 1S/C10H17NS/c1-8(2)6-11-7-10-9(3)4-5-12-10/h4-5,8,11H,6-7H2,1-3H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from related compounds. For example, “methyl[(3-methylthiophen-2-yl)methyl]amine hydrochloride” is a powder with a melting point of 196-199°C and is stored at room temperature. On the other hand, “(2-methylpropyl)[(3-methylthiophen-2-yl)methyl]amine” is a liquid stored at 4°C.

Scientific Research Applications

Synthesis and Pharmaceutical Intermediates

N-[(3-methylthiophen-2-yl)methyl]butan-2-amine serves as a key intermediate in the synthesis of various pharmaceutical compounds. For instance, its derivative, N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, is crucial in the preparation of premafloxacin, an antibiotic aimed at treating veterinary pathogens. This synthesis involves an asymmetric Michael addition and a stereoselective alkylation process (Fleck, Mcwhorter, DeKam, & Pearlman, 2003).

DNA-Binding Polymers and Gene Delivery

A water-soluble cationic polythiophene derivative synthesized from this compound binds to DNA and forms polyplexes. This polymer shows potential as a theranostic gene delivery vehicle, highlighting its application in the field of biotechnology and medical research (Carreon, Santos, Matson, & So, 2014).

Chemical Synthesis and Characterization

In chemical synthesis, the compound's derivatives are used in various reactions. For example, the synthesis and characterization of 1-amino-4-methylthio-2-nitro-1,3-butadienes, derived from 3-nitrothiophene treatment, demonstrate its role in producing complex organic structures (Surange, Kumaran, Rajappa, Rajalakshmi, & Pattabhi, 1997).

Material Science and Polymer Chemistry

This compound's derivatives also play a significant role in material science. They are used in developing N-functionalized dithieno[3,2-b:2',3'-d]pyrroles, which are important for new conjugated polymeric systems. This development involves palladium-catalyzed amination and bromination/cyclization processes (Ogawa & Rasmussen, 2003).

Future Directions

Thiophene derivatives, including “N-[(3-methylthiophen-2-yl)methyl]butan-2-amine”, continue to attract interest in both industry and academia due to their diverse applications in medicinal chemistry and material science. Future research may focus on the synthesis and characterization of novel thiophene moieties with wider therapeutic activity.